N-(furan-2-ylmethyl)-N-methylcyclobutanecarboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-N-methylcyclobutanecarboxamide
• InChI: InChI=1S/C11H15NO2/c1-12(8-10-6-3-7-14-10)11(13)9-4-2-5-9/h3,6-7,9H,2,4-5,8H2,1H3
• InChI Key: XOLBMTPWYZVLCW-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CO1)C(=O)C2CCC2
• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol

Description

N-(furan-2-ylmethyl)-N-methylcyclobutanecarboxamide, also known as FC-77, is a synthetic compound that has been extensively studied for its potential applications in scientific research. It is a member of the cyclobutane carboxamide family of compounds, which are known to exhibit a wide range of biological activities. FC-77 has been shown to have promising effects in several areas of research, including cancer treatment, neuroprotection, and cardiovascular disease.

Mechanism of Action

The exact mechanism of action of N-(furan-2-ylmethyl)-N-methylcyclobutanecarboxamide is not fully understood, but it is thought to involve the inhibition of key enzymes and signaling pathways involved in cancer cell growth and neurodegeneration. N-(furan-2-ylmethyl)-N-methylcyclobutanecarboxamide has been shown to inhibit the activity of several enzymes involved in cancer cell proliferation, including DNA polymerase and topoisomerase. It has also been shown to modulate several signaling pathways involved in neurodegeneration, including the MAPK/ERK and PI3K/Akt pathways.
Biochemical and physiological effects:
N-(furan-2-ylmethyl)-N-methylcyclobutanecarboxamide has been shown to have several biochemical and physiological effects. In addition to its anticancer and neuroprotective properties, N-(furan-2-ylmethyl)-N-methylcyclobutanecarboxamide has also been shown to have anti-inflammatory effects. Studies have demonstrated that N-(furan-2-ylmethyl)-N-methylcyclobutanecarboxamide can inhibit the production of pro-inflammatory cytokines, which are key mediators of inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(furan-2-ylmethyl)-N-methylcyclobutanecarboxamide for lab experiments is its high purity and yield. This makes it a cost-effective and efficient compound for use in research. Additionally, N-(furan-2-ylmethyl)-N-methylcyclobutanecarboxamide has been extensively studied for its potential applications in several areas of research, making it a well-established compound for use in experiments.
One limitation of N-(furan-2-ylmethyl)-N-methylcyclobutanecarboxamide is its limited solubility in water, which can make it difficult to work with in certain experiments. Additionally, the exact mechanism of action of N-(furan-2-ylmethyl)-N-methylcyclobutanecarboxamide is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are several potential future directions for research involving N-(furan-2-ylmethyl)-N-methylcyclobutanecarboxamide. One area of interest is the use of N-(furan-2-ylmethyl)-N-methylcyclobutanecarboxamide in combination with other chemotherapeutic agents to enhance its anticancer effects. Another area of interest is the use of N-(furan-2-ylmethyl)-N-methylcyclobutanecarboxamide as a potential treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanism of action of N-(furan-2-ylmethyl)-N-methylcyclobutanecarboxamide and to identify other potential applications for this compound in scientific research.

Synthesis Methods

The synthesis of N-(furan-2-ylmethyl)-N-methylcyclobutanecarboxamide involves the reaction of furfural with cyclobutanecarboxylic acid in the presence of a catalyst. The resulting product is then treated with methylamine to yield the final compound. The synthesis of N-(furan-2-ylmethyl)-N-methylcyclobutanecarboxamide has been optimized to yield high purity and high yields, making it a cost-effective and efficient compound for research purposes.

Scientific Research Applications

N-(furan-2-ylmethyl)-N-methylcyclobutanecarboxamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research involves the use of N-(furan-2-ylmethyl)-N-methylcyclobutanecarboxamide as a potential anticancer agent. Several studies have shown that N-(furan-2-ylmethyl)-N-methylcyclobutanecarboxamide can inhibit the growth of cancer cells in vitro and in vivo, suggesting that it may have potential as a novel chemotherapeutic agent.
In addition to its potential anticancer effects, N-(furan-2-ylmethyl)-N-methylcyclobutanecarboxamide has also been shown to have neuroprotective properties. Studies have demonstrated that N-(furan-2-ylmethyl)-N-methylcyclobutanecarboxamide can protect neurons from oxidative stress and inflammation, which are key factors in the development of neurodegenerative diseases such as Alzheimer's and Parkinson's.